Cas no 1806715-84-3 (3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid)
3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid
-
- Inchi: 1S/C11H10BrNO6/c12-5-8(14)4-7-3-6(10(15)11(16)17)1-2-9(7)13(18)19/h1-3,10,15H,4-5H2,(H,16,17)
- InChI Key: IBGPEHUFDAIUHD-UHFFFAOYSA-N
- SMILES: BrCC(CC1C(=CC=C(C(C(=O)O)O)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 330.96915 g/mol
- Monoisotopic Mass: 330.96915 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 332.10
- XLogP3: 1.1
- Topological Polar Surface Area: 120
3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027100-250mg |
3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid |
1806715-84-3 | 97% | 250mg |
489.60 USD | 2021-06-17 | |
| Alichem | A015027100-500mg |
3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid |
1806715-84-3 | 97% | 500mg |
806.85 USD | 2021-06-17 | |
| Alichem | A015027100-1g |
3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid |
1806715-84-3 | 97% | 1g |
1,564.50 USD | 2021-06-17 |
3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid
3-(3-Bromo-2-oxopropyl)-4-nitromandelic Acid: A Comprehensive Overview
The compound with CAS No. 1806715-84-3, known as 3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The mandelic acid backbone, combined with the bromo and nitro substituents, makes it a versatile compound for various research purposes.
Mandelic acid, a derivative of benzene, serves as the core structure of this compound. The introduction of the 3-bromo-2-oxopropyl group at the 3-position and the nitro group at the 4-position introduces significant functional diversity. These substituents not only enhance the compound's chemical reactivity but also influence its biological activity. Recent studies have highlighted the potential of such substituted mandelic acids in targeting specific enzymes and pathways, making them promising candidates for therapeutic interventions.
The synthesis of 3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of the propyl chain, oxidation to form the ketone group, and nitration at the aromatic ring. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies.
One of the most exciting aspects of this compound is its potential in drug design. The bromo group introduces electrophilic properties, while the nitro group enhances electron-withdrawing effects, creating a molecule with versatile reactivity. Recent research has explored its role in inhibiting enzymes such as kinases and proteases, which are critical targets in oncology and neurodegenerative diseases. Preliminary in vitro studies have shown promising results, suggesting that this compound could serve as a lead molecule for developing novel therapeutics.
In addition to its pharmacological applications, 3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles under various conditions. These studies are crucial for understanding how such compounds interact with ecosystems and ensuring their safe use in industrial and medical applications.
Looking ahead, advancements in computational chemistry are expected to play a pivotal role in furthering our understanding of this compound. Molecular docking studies and quantum mechanical calculations are being employed to predict binding affinities and optimize its structure for enhanced efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are also paving the way for large-scale synthesis and clinical trials.
In conclusion, 3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid represents a compelling example of how structural modifications can unlock new possibilities in chemical research. Its unique combination of functional groups positions it as a valuable tool in both academic exploration and industrial applications. As research continues to unfold, this compound is likely to contribute significantly to advancements in medicine and materials science.
1806715-84-3 (3-(3-Bromo-2-oxopropyl)-4-nitromandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)